Cas no 81787-94-2 (1-benzyl-1H-indole-2-carbaldehyde)

• Product Name: 1-benzyl-1H-indole-2-carbaldehyde
• CAS No: 81787-94-2
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• CID: 702938
• PubChem ID: 12916717
• Update Time: 2025-04-19

1-benzyl-1H-indole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(phenylmethyl)-1H-Indole-2-carboxaldehyde
• 1-benzyl-1H-indole-2-carbaldehyde
• 1-benzylindole-2-carbaldehyde
• DTXSID40512899
• ZEVVAMDVWHMNDL-UHFFFAOYSA-N
• FT-0725079
• N-benzylindolecarbaldehyde
• SCHEMBL4797082
• 81787-94-2

• Inchi： 1S/C16H13NO/c18-12-15-10-14-8-4-5-9-16(14)17(15)11-13-6-2-1-3-7-13/h1-10,12H,11H2
• InChI Key： ZEVVAMDVWHMNDL-UHFFFAOYSA-N
• SMILES： O=CC1=CC2C=CC=CC=2N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 235.099714038g/mol
• Monoisotopic Mass: 235.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 22Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles